Cas no 2137874-93-0 (3-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl-2-fluoropyridine)

• Product Name: 3-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl-2-fluoropyridine
• CAS No: 2137874-93-0
• MF: C₁₀H₈F₃N₃
• MW: 227.185832023621
• CID: 5609317
• PubChem ID: 165865527
• Update Time: 2025-08-05

3-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• EN300-840919
• 3-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]-2-fluoropyridine
• 2137874-93-0
• 3-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl-2-fluoropyridine

• Inchi： 1S/C10H8F3N3/c1-16-5-7(9(11)12)8(15-16)6-3-2-4-14-10(6)13/h2-5,9H,1H3
• InChI Key： JTTUWDLIBCSLOO-UHFFFAOYSA-N
• SMILES： FC(C1=CN(C)N=C1C1C(=NC=CC=1)F)F

Computed Properties

• Exact Mass: 227.06703175g/mol
• Monoisotopic Mass: 227.06703175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.7Ų

Additional information on 3-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl-2-fluoropyridine

Introduction to 3-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl-2-fluoropyridine (CAS No. 2137874-93-0)

3-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl-2-fluoropyridine (CAS No. 2137874-93-0) is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, characterized by the presence of both pyrazole and pyridine rings, make it a promising candidate for the development of novel therapeutic agents. The compound's molecular framework incorporates fluorine atoms at strategic positions, which are known to enhance metabolic stability, binding affinity, and overall pharmacological activity.

The pyrazole and pyridine moieties in this compound contribute to its versatile biological properties. Pyrazole derivatives are widely recognized for their role in various biological processes, including enzyme inhibition and receptor binding. In contrast, pyridine-based compounds are frequently employed in drug design due to their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The combination of these two heterocyclic systems in 3-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl-2-fluoropyridine suggests potential applications in the treatment of a range of diseases, particularly those involving inflammatory and immunomodulatory pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have demonstrated that the difluoromethyl group enhances the compound's lipophilicity, which is a critical factor in drug absorption and distribution. Additionally, the fluoropyridine moiety improves binding affinity to enzymes and receptors, making it an attractive scaffold for drug development. These findings align with the broader trend in medicinal chemistry toward the rational design of molecules with optimized pharmacokinetic profiles.

One of the most compelling aspects of 3-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl-2-fluoropyridine is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural motifs to develop derivatives with enhanced biological activity. For instance, modifications at the pyrazole ring have been shown to modulate receptor binding affinities, while alterations at the fluoropyridine moiety can influence metabolic stability. These insights have guided the development of novel compounds targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their presence often leads to improved pharmacological properties, including increased bioavailability and reduced susceptibility to metabolic degradation. In 3-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl-2-fluoropyridine, the fluorine atoms are strategically positioned to maximize these benefits. The 2-fluoropyridine group enhances binding interactions with biological targets, while the difluoromethyl substituent at the pyrazole ring contributes to metabolic stability. These features make it a valuable building block for medicinal chemists seeking to develop next-generation therapeutics.

In vitro studies have provided preliminary evidence of the compound's potential therapeutic applications. For example, research has indicated that derivatives of this scaffold exhibit anti-inflammatory properties by inhibiting key enzymes involved in cytokine production. Additionally, preclinical trials have suggested that modifications at the pyrazole ring can enhance antiviral activity against certain pathogens. These findings underscore the importance of fluorinated heterocycles in drug discovery and highlight the promise of 3-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl-2-fluoropyridine as a lead compound for further development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct its complex molecular framework efficiently. The use of modern spectroscopic techniques such as NMR spectroscopy and mass spectrometry has further facilitated structural elucidation and purity assessment.

As research in pharmaceutical chemistry continues to evolve, compounds like 3-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl-2-fluoropyridine will play an increasingly important role in addressing unmet medical needs. The integration of computational modeling with experimental chemistry has enabled more rapid identification of promising candidates for further development. This interdisciplinary approach is essential for translating basic scientific discoveries into effective therapeutic agents that improve patient outcomes.

The future prospects for this compound are bright, with ongoing studies exploring its potential in various therapeutic areas. Researchers are particularly interested in its ability to modulate immune responses and its potential applications in oncology. By leveraging its unique structural features and incorporating insights from recent research, scientists aim to develop novel drugs that offer improved efficacy and safety profiles compared to existing treatments.

In conclusion,3-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylyl2fluoropyridine (CAS No 2137874930) represents a significant advancement in pharmaceutical chemistry Its combination offluoroated heterocyclic systems offers unique opportunities for drug discovery particularly in modulating inflammatory immunologicaland oncological pathways Advances offlatecomputationaland synthetic methodologies coupledwithpreclinicaldataunderscoreitspotentialasialeadcompoundfortherapeuticdevelopment As researchcontinues thiscompoundis poisedplayaroleinshapingfuturemedicines